Cas no 2350073-13-9 (ethyl (3R)-3-amino-4-(2-fluorophenyl)butanoate)

• Product Name: ethyl (3R)-3-amino-4-(2-fluorophenyl)butanoate
• CAS No: 2350073-13-9
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5638601
• PubChem ID: 165901118
• Update Time: 2025-10-14

ethyl (3R)-3-amino-4-(2-fluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (3R)-3-amino-4-(2-fluorophenyl)butanoate
• EN300-27784023
• 2350073-13-9

• Inchi： 1S/C12H16FNO2/c1-2-16-12(15)8-10(14)7-9-5-3-4-6-11(9)13/h3-6,10H,2,7-8,14H2,1H3/t10-/m1/s1
• InChI Key： RXARWGKZKMSLJB-SNVBAGLBSA-N
• SMILES： FC1C=CC=CC=1C[C@H](CC(=O)OCC)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl (3R)-3-amino-4-(2-fluorophenyl)butanoate

Comprehensive Overview of Ethyl (3R)-3-amino-4-(2-fluorophenyl)butanoate (CAS No. 2350073-13-9)

Ethyl (3R)-3-amino-4-(2-fluorophenyl)butanoate is a chiral compound with significant potential in pharmaceutical and biochemical research. Its CAS number 2350073-13-9 uniquely identifies this ester derivative, which features a fluorophenyl group and an amino functionality. The compound's stereochemistry, particularly the (3R) configuration, plays a critical role in its biological activity and synthetic applications. Researchers are increasingly interested in this molecule due to its relevance in drug discovery, particularly for targeting neurological and metabolic disorders.

The structural uniqueness of ethyl (3R)-3-amino-4-(2-fluorophenyl)butanoate lies in its combination of a fluorinated aromatic ring and an ester-linked amino acid backbone. This design enhances its bioavailability and binding affinity to specific enzymes or receptors. Current trends in AI-driven drug design and computational chemistry have amplified interest in such compounds, as they are frequently used in virtual screening and molecular docking studies. Users often search for "fluorophenyl derivatives in medicine" or "chiral amino esters applications," reflecting the growing demand for specialized building blocks in precision therapeutics.

From a synthetic perspective, CAS 2350073-13-9 is valued for its versatility. It serves as an intermediate in the synthesis of more complex molecules, including peptidomimetics and small-molecule inhibitors. The 2-fluorophenyl moiety contributes to metabolic stability, a hot topic in drug development forums and pharmacokinetic optimization discussions. Recent publications highlight its utility in creating prodrugs or modifying peptide sequences to enhance blood-brain barrier penetration—a frequent search query like "improving drug delivery to the CNS."

Analytical characterization of ethyl (3R)-3-amino-4-(2-fluorophenyl)butanoate typically involves advanced techniques such as HPLC chiral separation and NMR spectroscopy, addressing common user questions like "how to confirm enantiomeric purity." The fluorine atom also enables 19F-NMR studies, a niche yet rising area in structural analysis. These features align with industry demands for high-purity intermediates, a key phrase in pharmaceutical manufacturing searches.

In conclusion, ethyl (3R)-3-amino-4-(2-fluorophenyl)butanoate (CAS 2350073-13-9) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its applications span from neurological research to material science, resonating with trending topics like "precision medicine" and "green chemistry alternatives." As the scientific community prioritizes sustainable synthesis and targeted therapies, this compound’s role is poised to expand, making it a focal point for future research and development.